Cas no 1204580-82-4 (6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1204580-82-4
• MF: C₁₈H₃₁N₃Sn
• MW: 408.168843507767
• MDL: MFCD13151992
• CID: 1075496
• PubChem ID: 46840026
• Update Time: 2025-11-01

6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine
• 6-(tributylstannyl)-[1,2,4]triazolo[1,5-a]pyridine
• CTK8E2294
• FT-0685612
• RP08009
• 6-(Tributylstannyl)[1,2,4]triazolo[1,5-a]pyridine
• DTXSID00676724
• A906966
• 1204580-82-4
• tributyl([1,2,4]triazolo[1,5-a]pyridin-6-yl)stannane
• J-519004
• AKOS015843004
• N13253
• 5-a]pyridine

• MDL： MFCD13151992
• Inchi： 1S/C6H4N3.3C4H9.Sn/c1-2-4-9-6(3-1)7-5-8-9;3*1-3-4-2;/h1,3-5H;3*1,3-4H2,2H3;
• InChI Key： LENLQGBLVGGAMF-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CC2=NC=NN2C=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 409.154001g/mol
• Monoisotopic Mass: 409.154001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine

6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine: A Comprehensive Overview

6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine, with the CAS number 1204580-82-4, is a unique organic compound that has garnered significant attention in the field of organometallic chemistry. This compound is characterized by its complex structure, which includes a triazolo-pyridine ring system substituted with tributyltin groups. The integration of these functional groups imparts unique electronic and structural properties to the molecule, making it a valuable compound in various research and industrial applications.

The synthesis of 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of the triazolo-pyridine core. This core is then subjected to nucleophilic substitution reactions to introduce the tributyltin groups at specific positions on the ring system. The tributyltin substituents are known for their ability to stabilize reactive intermediates and facilitate various transformations, making this compound highly versatile in synthetic chemistry.

Recent studies have highlighted the potential of 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine in the field of catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in cross-coupling reactions, such as the Suzuki-Miyaura coupling. The tributyltin groups play a crucial role in stabilizing transition metal catalysts and enhancing their activity and selectivity. This has opened up new avenues for its application in the synthesis of complex organic molecules and materials.

In addition to its catalytic applications, 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices and light-emitting diodes (LEDs), where it has demonstrated improved charge transport properties and enhanced device performance.

The structural versatility of 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine also makes it a valuable tool in drug discovery and development. Its ability to form stable complexes with various metal ions has led to its exploration as a potential ligand in metal-based drug delivery systems. Recent studies have shown that this compound can act as a carrier for metallo-drugs, enhancing their solubility and bioavailability while minimizing side effects.

In conclusion, 6-Tributylstannyl[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1204580-82-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional properties make it an invaluable asset in fields ranging from organometallic chemistry to materials science and drug development. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow further.